4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95%

• IUPAC Name: 4-(3-carbamoylphenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H10ClNO3/c15-12-7-9(4-5-11(12)14(18)19)8-2-1-3-10(6-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
• InChI Key: JMMNSEBOFVHSND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=C(C=C2)C(=O)O)Cl
• Molecular Formula: C14H10ClNO3
• DSSTOX Substance ID: DTXSID80689877
• Molecular Weight: 275.68 g/mol
• CAS RN: 1261975-27-2

Description

4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% (4-ACPCB) is an organic compound used in various scientific research applications. It is a white crystalline powder that is soluble in water and ethanol, and is categorized as a carboxylic acid. 4-ACPCB is a useful reagent in the synthesis of various compounds and can be used to study the biochemical and physiological effects of compounds on living organisms.

Scientific Research Applications

4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% is used in various scientific research applications, including the synthesis of various compounds, the study of enzyme inhibition, and the study of drug metabolism. It is also used as a substrate for biochemical assays, such as enzyme-linked immunosorbent assays (ELISAs) and as an inhibitor for various enzymes, such as tyrosinase and monoamine oxidase.

Mechanism of Action

4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% acts as an inhibitor of tyrosinase, an enzyme involved in the production of melanin. It does this by binding to the active site of the enzyme, blocking the binding of the substrate, and thus preventing the enzyme from catalyzing the reaction. 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% is also an inhibitor of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters. It binds to the active site of the enzyme, blocking the binding of the substrate, and thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of tyrosinase, an enzyme involved in the production of melanin. It has also been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters. Additionally, 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% has been found to have anti-inflammatory, antioxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% has several advantages for use in lab experiments. It is a white crystalline powder that is soluble in water and ethanol, making it easy to use and store. Additionally, it is relatively inexpensive and readily available. However, there are also some limitations to using 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% in lab experiments. It is a powerful inhibitor of tyrosinase and monoamine oxidase and can cause significant inhibition of the enzymes if used in high concentrations. Additionally, 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% has not been extensively studied and its effects on living organisms are not well understood.

Future Directions

There are many potential future directions for 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% research. One potential direction is to further investigate its biochemical and physiological effects, including its effects on tyrosinase and monoamine oxidase activity and its potential anti-inflammatory, antioxidant, and anti-cancer effects. Additionally, further research could be done to optimize the synthesis of 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% and to develop more efficient methods of using it in lab experiments. Finally, further research could be done to explore the potential applications of 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% in drug development and in other scientific research applications.

Synthesis Methods

4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95% is synthesized by a two-step process. The first step involves the reaction of 3-aminobenzoic acid and chloroacetic acid in the presence of anhydrous sodium acetate to form 4-chloro-3-aminobenzoic acid. The second step involves the reaction of 4-chloro-3-aminobenzoic acid and paraformaldehyde in the presence of a base, such as sodium hydroxide, to form 4-(3-Aminocarbonylphenyl)-2-chlorobenzoic acid, 95%.